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Cat. No.: B8022989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of molybdenum
carbide (Mo₂C) as a co-catalyst with platinum (Pt). The synergistic interaction between Pt and

Mo₂C has been shown to significantly enhance catalytic activity and durability for various

electrochemical reactions, making this combination a promising avenue for the development of

next-generation catalysts. This document outlines the key applications, presents comparative

performance data, and provides detailed experimental protocols for the synthesis and

evaluation of Pt/Mo₂C catalysts.

Introduction to Pt/Mo₂C Catalysis
Molybdenum carbide has emerged as a promising catalyst support and co-catalyst for

platinum due to its unique electronic properties, which are often described as "Pt-like".[1] The

combination of Pt with Mo₂C can lead to a significant reduction in the required Pt loading

without compromising, and in many cases, enhancing the catalytic performance. This is

attributed to a strong metal-support interaction that modifies the electronic structure of Pt,

thereby improving its intrinsic activity and stability.[2][3] The primary applications for Pt/Mo₂C

catalysts are in the fields of energy conversion and storage, particularly for the hydrogen

evolution reaction (HER), methanol oxidation reaction (MOR), and the water-gas shift (WGS)

reaction.
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The use of Mo₂C as a co-catalyst for Pt has demonstrated significant improvements in several

critical chemical reactions. Below is a summary of the performance of Pt/Mo₂C catalysts in

three key applications.

Hydrogen Evolution Reaction (HER)
In the quest for clean energy, the electrochemical hydrogen evolution reaction (HER) is of

paramount importance. Platinum is the benchmark catalyst for HER, but its high cost is a major

obstacle. The addition of Mo₂C has been shown to drastically improve the HER activity of Pt,

allowing for significantly lower Pt loadings.[2][4]

Table 1: Performance of Pt/Mo₂C Catalysts in the Hydrogen Evolution Reaction (HER)

Catalyst
Compositio
n

Electrolyte

Overpotenti
al @ 10
mA/cm²
(mV)

Tafel Slope
(mV/dec)

Mass
Activity
(A/mg_Pt)

Reference

Pt/Mo₂C (C) 0.5 M H₂SO₄ 38 24 - [4]

Pt₁-Mo₂C-C

(0.7 wt% Pt)
1 M KOH 155 - 7.14 [5]

Monolayer Pt

on Mo₂C
0.5 M H₂SO₄ - -

Similar to 20

wt% Pt/C
[2]

Pt/β-Mo₂C

nanotubes

(4.4 wt% Pt)

0.5 M H₂SO₄ - -
Higher than

20% Pt/C
[2]

Methanol Oxidation Reaction (MOR)
Direct methanol fuel cells (DMFCs) are a promising portable power source, but the sluggish

kinetics of the methanol oxidation reaction (MOR) at the anode, typically catalyzed by Pt, limits

their efficiency. Molybdenum carbide can act as a promoter for Pt in MOR, enhancing the

oxidation of methanol and improving the catalyst's tolerance to carbon monoxide (CO)

poisoning.[6]

Table 2: Performance of Pt/Mo₂C Catalysts in the Methanol Oxidation Reaction (MOR)
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Catalyst
Compositio
n

Electrolyte

Peak
Current
Density
(mA/cm²)

Onset
Potential (V
vs. RHE)

CO
Tolerance

Reference

Pt-MoO₃/C Acidic
~128% higher

than Pt-Ru/C
-

Increased

stability
[7]

Pt/Mo₂C - -
Lower than

Pt/C
Enhanced [8]

Water-Gas Shift (WGS) Reaction
The water-gas shift (WGS) reaction (CO + H₂O ⇌ CO₂ + H₂) is a crucial step in producing high-

purity hydrogen for fuel cells and in various industrial processes. Pt/Mo₂C catalysts have

demonstrated high activity and stability for the WGS reaction, often outperforming conventional

catalysts.[8][9] The interaction between Pt and Mo₂C is believed to facilitate the dissociation of

water, a key step in the reaction mechanism.[8]

Table 3: Performance of Pt/Mo₂C Catalysts in the Water-Gas Shift (WGS) Reaction

Catalyst
Composition

Temperature
(°C)

CO
Conversion
(%)

Stability Reference

Pt/Mo₂C 180 44-50
Stable over 85

hours
[9]

Pt/Mo₂C 220-295

More active than

commercial Cu-

Zn-Al

No apparent

deactivation over

48 hours

[10]

Signaling Pathways and Experimental Workflows
The synergistic catalysis between platinum and molybdenum carbide can be visualized

through the following diagrams, illustrating the proposed reaction mechanism for the Water-

Gas Shift reaction and a typical experimental workflow for catalyst synthesis and evaluation.
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Caption: Proposed bifunctional mechanism for the Water-Gas Shift reaction on a Pt/Mo₂C

catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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